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Compound of Interest

Compound Name: Bithionolate sodium

CAS No.: 6385-58-6

Cat. No.: B1215189

Get Quote

Technical Support Center: Bithionolate Sodium
Solubility & Handling
Compound: Bithionolate Sodium (Disodium 2,2'-thiobis(4,6-dichlorophenoxide)) CAS: 6385-

58-6 (Sodium salt) / 97-18-7 (Parent Bithionol) Application: Anthelmintic, antibacterial, soluble

adenylyl cyclase (sAC) inhibitor.[1]

Part 1: The Basics of Solubility (FAQ)
Q1: Why does Bithionolate Sodium precipitate in neutral
buffers (PBS/TBS)?
The Mechanism: Bithionolate sodium is the disodium salt of Bithionol.[1] The parent

compound, Bithionol, is a weak acid with two phenolic protons.[1]

pKa1 ≈ 4.82[1][2]

pKa2 ≈ 10.50[1][2]
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In a solid state, Bithionolate Sodium exists as the disodium salt (fully deprotonated).[1]

However, when dissolved in a neutral buffer (pH 7.0–7.4):

The high pH required to maintain the dianionic form (pH > 10.[1]5) is not met.

The compound equilibrates to its mono-anionic form or, if the pH drops locally or the buffer

capacity is exceeded, traces of the insoluble protonated parent form may generate.[1]

Result: The thermodynamic solubility decreases significantly compared to the high-pH

environment of the pure salt, leading to "crashing out" or gradual crystallization over time.[1]

Q2: What is the maximum aqueous solubility?
While the disodium salt is often cited as "soluble in water," this is a conditional truth dependent

on pH.[1]

In 1N NaOH (pH ~14): Solubility is high (> 100 mM) because the species is fully ionized.[1]

In Water (pH ~6-7): Solubility is moderate to unstable.[1]

In Acid (pH < 4): Practically insoluble (< 1 mg/mL).[1]

Q3: Can I use DMSO or Ethanol as a co-solvent?
Yes, and it is recommended. To bypass the pH-dependency issues in biological assays (where

pH 10 is toxic), prepare a concentrated stock in DMSO (Dimethyl Sulfoxide).[1] Bithionol is

soluble in DMSO up to ~50–100 mM.[1] You can then dilute this stock into your aqueous assay

buffer, keeping the final DMSO concentration < 0.5% (or as tolerated by your cells/enzymes).[1]

Part 2: Troubleshooting Common Issues
Issue 1: "My stock solution turned cloudy upon
standing."
Diagnosis:Atmospheric CO₂ Absorption. Water absorbs carbon dioxide from the air, forming

carbonic acid, which lowers the pH of unbuffered water to ~5.5.[1]
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Causality: At pH 5.5, you are dangerously close to pKa1 (4.82).[1] The equilibrium shifts

toward the insoluble non-ionized Bithionol.[1]

Fix: Always prepare aqueous stocks in a buffer (e.g., Tris, pH 8.0+) or add a trace of NaOH.

[1] Never store "unbuffered water" stocks of this compound.[1]

Issue 2: "Precipitation occurs immediately when diluting
stock into media."[1]
Diagnosis:The "Solvent Shock" Effect. Diluting a high-concentration DMSO stock (e.g., 100

mM) directly into cold, saline-rich media (e.g., DMEM + 10% FBS) causes rapid local

precipitation before mixing can occur.[1]

Fix:

Step-down Dilution: Dilute 100 mM DMSO stock

10 mM DMSO working solution.

Vortexing: Vortex the media while adding the drug solution dropwise.[1]

Warmth: Ensure media is at 37°C, not 4°C.

Issue 3: "The compound lost potency after 2 weeks at
4°C."
Diagnosis:Photodecomposition & Oxidation. Phenolic compounds are sensitive to oxidation

and UV light.[1]

Fix: Store stocks in amber glass vials. Flush the headspace with nitrogen or argon gas

before sealing if storing for >1 month.[1]

Part 3: Advanced Preparation Protocols
Protocol A: Preparation of a Stable 10 mM Aqueous
Stock (High pH Method)
Use this method if organic solvents (DMSO) are strictly prohibited in your assay.[1]
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Reagents:

Bithionolate Sodium solid[3][4]

0.1 M NaOH solution

Sterile Milli-Q water[1]

Step-by-Step:

Weighing: Calculate the mass required for 10 mL of 10 mM solution.

MW (Disodium salt) ≈ 399.9 g/mol (Check your specific batch MW; hydration varies).[1]

Mass = 39.99 mg.[1]

Initial Dissolution: Add the powder to a 15 mL conical tube.

Alkaline Solubilization: Add 1.0 mL of 0.1 M NaOH. Vortex until fully dissolved.[1] The

solution should be clear.

Why? This ensures the disodium form is maintained initially.[1]

Dilution: Add 9.0 mL of Sterile Milli-Q water.

Validation: Measure pH. It should be > 9.0.[1][5]

Storage: Aliquot into amber tubes. Store at -20°C.

Note: Upon thawing, vortex vigorously.[1] If precipitate appears, warm to 37°C.[1]

Protocol B: The "Gold Standard" DMSO Stock
(Recommended)
Use this method for cell culture and enzymatic assays (IC50 determination).[1]

Solvent: Use anhydrous DMSO (Grade: Cell Culture Tested).

Concentration: Prepare a 50 mM stock.
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MW (Bithionol parent) = 356.05 g/mol .[1] (Note: If using the sodium salt solid, use the salt

MW).[1]

Dissolution: Add DMSO to the powder. Vortex for 30 seconds.[1]

Inspection: Hold against light. Solution must be crystal clear.

Usage: Dilute 1:1000 into assay buffer (Final: 50 µM, 0.1% DMSO).

Part 4: Data & Visualization
Table 1: Physicochemical Properties & Solubility
Limits[2]

Parameter Value Implications for Handling

pKa 1 4.82
Below pH 5, compound is

insoluble.[1]

pKa 2 10.50

At pH 7.4, compound is mono-

anionic (less soluble than

dianion).[1]

LogP ~4.13 (Parent)
Highly lipophilic; sticks to

plastics/tubing.[1]

Solubility (pH 7) < 1 mg/mL Risk of precipitation in PBS.[1]

Solubility (pH 12) > 50 mg/mL Stable as disodium salt.[1]

Solubility (DMSO) > 35 mg/mL Preferred stock solvent.[1]

Visualization 1: The pH-Solubility Logic Gate
This diagram illustrates the decision process for maintaining solubility based on environmental

pH.[1]
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Caption: Figure 1. Relationship between solvent pH, protonation state, and solubility risk.[1]

Visualization 2: Troubleshooting Workflow
A self-validating loop for researchers encountering precipitation.
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Problem:
Solution is Cloudy 1. Check pH Is pH < 8.0?

Add 0.1N NaOH
dropwise until clear

Yes

Switch to DMSO
Stock Method
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Measure Absorbance
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Caption: Figure 2. Step-by-step troubleshooting path for resolving precipitation events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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